1-Cyclohexyl-2-phenylthioethanol

• Molecular Formula: C14H20OS
• Molecular Weight: 236.37 g/mol
• IUPAC Name: 1-cyclohexyl-2-phenylsulfanylethanol
• InChI: InChI=1S/C14H20OS/c15-14(12-7-3-1-4-8-12)11-16-13-9-5-2-6-10-13/h2,5-6,9-10,12,14-15H,1,3-4,7-8,11H2
• InChI Key: CWPSZZDQRYVOIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CSC2=CC=CC=C2)O

Description

1-Cyclohexyl-2-phenylthioethanol is a useful research compound. Its molecular formula is C14H20OS and its molecular weight is 236.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A room temperature solution of vinylcyclohexane (1.71 g, 15.5 mmol) in dichloromethane (20 mL) was treated with 70% mCPBA (4.90 g, 19.9 mmol), stirred for 3 hours, diluted with diethyl ether (100 mL), washed with saturated NaHCO3 and brine, dried (MgSO4), filtered, and concentrated. The concentrate was dissolved in 1,2-dichloroethane (20 mL), treated with thiophenol (1.8 g, 16.3 mmol), heated to 80° C., stirred for 5 hours, and concentrated. The concentrate was purified by flash column chromatography on silica gel with 20% ethyl acetate/hexanes to provide the desired product. MS (DCI/NH3) m/e 254 (M+NH4).